Cas no 2503155-36-8 ((7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine)

• Product Name: (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine
• CAS No: 2503155-36-8
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• CID: 5853570
• PubChem ID: 155822054
• Update Time: 2025-09-27

(7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine Chemical and Physical Properties

Names and Identifiers

• 2503155-36-8
• EN300-27147165
• (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine

• Inchi： 1S/C7H9ClN4/c1-4-2-9-5-6(8)10-3-11-7(5)12-4/h3-4,9H,2H2,1H3,(H,10,11,12)/t4-/m0/s1
• InChI Key： SVLMBRKITFPTQL-BYPYZUCNSA-N
• SMILES： ClC1=C2C(=NC=N1)N[C@@H](C)CN2

Computed Properties

• Exact Mass: 184.0515740g/mol
• Monoisotopic Mass: 184.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine

Exploring (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine (CAS No. 2503155-36-8): A Comprehensive Overview

In the realm of specialized chemical compounds, (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine (CAS No. 2503155-36-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its systematic name, belongs to the tetrahydropteridine family, a class of heterocyclic compounds known for their role in biochemical processes. Researchers and industry professionals are increasingly interested in its synthesis, stability, and functional versatility, making it a subject of ongoing study.

The molecular structure of (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine features a chloro substituent at the 4-position and a methyl group at the 7-position, which influence its reactivity and interactions. These modifications are critical for applications in medicinal chemistry, where such compounds are explored for their potential in enzyme inhibition or as intermediates in drug development. The stereochemistry at the 7-position (7S) further adds to its specificity, making it a valuable chiral building block.

Recent trends in scientific queries highlight growing interest in "tetrahydropteridine derivatives" and "chiral pteridines," reflecting the compound's relevance in asymmetric synthesis and pharmaceutical research. Questions like "How is (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine synthesized?" or "What are the applications of tetrahydropteridines in drug discovery?" dominate discussions, underscoring the need for detailed technical insights. This aligns with broader industry shifts toward precision medicine and targeted therapies.

From a synthetic perspective, the preparation of CAS No. 2503155-36-8 often involves multi-step organic reactions, including reductive amination and halogenation, to achieve the desired stereochemistry and functional groups. Purification techniques such as chromatography are essential to isolate the enantiomerically pure form, ensuring consistency for research or industrial use. Stability studies under varying pH and temperature conditions are also pivotal, as they determine the compound's shelf life and handling requirements.

Beyond its chemical attributes, (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine is part of a larger conversation about sustainable chemistry. Researchers are investigating greener synthetic routes, such as catalytic methods or solvent-free reactions, to reduce environmental impact—a topic frequently searched alongside "green synthesis of heterocycles." This dual focus on functionality and sustainability positions the compound as a model for modern chemical innovation.

In conclusion, (7S)-4-Chloro-7-methyl-5,6,7,8-tetrahydropteridine represents a convergence of structural elegance and practical utility. Its study not only advances fundamental chemistry but also addresses contemporary challenges in drug design and environmental stewardship. As interest in chiral intermediates and bioactive pteridines grows, this compound will undoubtedly remain at the forefront of scientific exploration.